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Compound of Interest

Compound Name: 1-Bromodecane-d3

Cat. No.: B1376995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 1-
Bromodecane-d3. The information presented is collated from various safety data sheets and

chemical databases. It should be noted that while a specific Material Safety Data Sheet

(MSDS) for 1-Bromodecane-d3 was not located, the data for the non-deuterated analogue, 1-

Bromodecane, is used as a close surrogate due to the high similarity in their chemical and

toxicological properties. This document is intended to provide guidance for the safe handling,

storage, and disposal of this compound in a laboratory or research setting.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 1-Bromodecane.

These values are essential for understanding the behavior of the substance under various

conditions.
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Property Value

Molecular Formula C₁₀H₂₁Br

Molecular Weight 221.18 g/mol [1]

Appearance Colorless to light yellow liquid[2][3]

Boiling Point 238 °C (lit.)[2]

Melting Point -29.6 °C

Flash Point 94 °C (closed cup)[4]

Density 1.066 g/mL at 25 °C (lit.)[2]

Solubility Insoluble in water; soluble in organic solvents.

Vapor Pressure 0.04 mmHg

Stability
Stable under recommended storage conditions.

Combustible.[2][5]

Incompatibilities Strong oxidizing agents, strong bases.[3][5]

Toxicological Data
The toxicological profile of 1-Bromodecane is summarized below. This data is derived from

animal studies and provides an indication of the potential acute toxicity of the substance.

Test Species Route Value Reference

LD50 Mouse Intraperitoneal 4070 mg/kg

Gigiena Truda i

Professional'nye

Zabolevaniya.

20(12),52,1976

LC50 Mouse Inhalation
4200

mg/m³/2H[1][3]

Gigiena Truda i

Professional'nye

Zabolevaniya.

18(4),55,1974
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Experimental Protocols
Detailed experimental protocols for the LD50 and LC50 studies cited above were not available

in the public domain through standard searches. The provided references point to articles in the

journal Gigiena Truda i Professional'nye Zabolevaniya. Access to these historical journals

would be required to obtain the specific methodologies used in these toxicological

assessments.

In general, acute toxicity studies such as the LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%) follow standardized guidelines, such as those established by the

Organisation for Economic Co-operation and Development (OECD). These protocols typically

involve the administration of the substance to a group of animals at various dose levels to

determine the dose at which 50% of the animals die within a specified timeframe. The route of

administration (e.g., intraperitoneal, inhalation) is chosen based on the likely route of human

exposure.

Hazard Identification and Safety Precautions
1-Bromodecane is classified as a hazardous substance. The following table outlines its GHS

hazard classifications and the corresponding precautionary statements.

Hazard Class Hazard Statement

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation.[6][7]

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation.[6][7]

Specific target organ toxicity — Single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation.[6]

Hazardous to the aquatic environment, acute

hazard (Category 1)
H400: Very toxic to aquatic life.[1]

Precautionary Statements:

Prevention:
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P261: Avoid breathing mist or vapors.[6]

P264: Wash skin thoroughly after handling.[6][7]

P271: Use only outdoors or in a well-ventilated area.[6]

P273: Avoid release to the environment.

P280: Wear protective gloves/ eye protection/ face protection.[6][7]

Response:

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[6][7]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.[6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[6]

P312: Call a POISON CENTER/doctor if you feel unwell.

P332 + P313: If skin irritation occurs: Get medical advice/ attention.[6][7]

P337 + P313: If eye irritation persists: Get medical advice/ attention.[6][7]

P362: Take off contaminated clothing and wash before reuse.[6]

Storage:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[6]

P405: Store locked up.[6]

Disposal:

P501: Dispose of contents/ container to an approved waste disposal plant.[6]
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Visualized Workflow: Hazard Identification and
Response
The following diagram illustrates a logical workflow for identifying and responding to the

hazards associated with 1-Bromodecane-d3, based on the GHS classifications.

Hazard Identification

Preventative Measures

Emergency Response

H315: Causes skin irritation

P264: Wash skin thoroughly P280: Wear PPE

H319: Causes serious eye irritation H335: May cause respiratory irritation

P261: Avoid breathing vapors P271: Use in well-ventilated area

H400: Very toxic to aquatic life

P273: Avoid environmental release

Exposure Event

Skin Contact? Eye Contact? Inhalation? Environmental Spill?

P302+P352: Wash with soap and water

Yes

P305+P351+P338: Rinse eyes

Yes

P304+P340: Move to fresh air

Yes

Contain and collect spill

Yes

Get medical advice

Irritation persists Irritation persists If unwell

P501: Dispose to approved plant

Dispose of properly

Click to download full resolution via product page

Caption: Hazard Identification and Response Workflow for 1-Bromodecane-d3.

Handling and Storage
Handling:

Avoid contact with skin and eyes.[3]

Avoid inhalation of vapor or mist.

Use with adequate ventilation.[3]

Wash thoroughly after handling.[3]

Remove contaminated clothing and wash before reuse.[3]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[3]

Keep container tightly closed.[3][6]

Store locked up.[6]
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Store below +30°C.[7]

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[6] Do not let product enter drains.

This guide is intended for informational purposes only and should not be considered a

substitute for a formal risk assessment or the advice of a qualified safety professional. Always

consult the most current safety data sheet available from the supplier before handling any

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Bromodecane | C10H21Br | CID 8173 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 1-Bromodecane | 112-29-8 [chemicalbook.com]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. Vitamin D Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

5. 1-Bromodecane | CAS#:112-29-8 | Chemsrc [chemsrc.com]

6. 1-Bromododecane-12,12,12-d3 SDS - Download & Subscribe for Updates
[sdsmanager.com]

7. merckmillipore.com [merckmillipore.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Material Safety of 1-
Bromodecane-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1376995#1-bromodecane-d3-material-safety-data-
sheet-msds-information]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.merckmillipore.com/IN/en/product/1-Bromodecane,MDA_CHEM-8016760250
https://sdsmanager.com/safety-data-sheet/sigma-aldrich-inc-1-bromododecane-121212-d3-en/
https://www.benchchem.com/product/b1376995?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromodecane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4780207.htm
https://pim-resources.coleparmer.com/sds/58364.pdf
https://www.ncbi.nlm.nih.gov/books/NBK557876/
https://www.chemsrc.com/en/cas/112-29-8_402565.html
https://sdsmanager.com/safety-data-sheet/sigma-aldrich-inc-1-bromododecane-121212-d3-en/
https://sdsmanager.com/safety-data-sheet/sigma-aldrich-inc-1-bromododecane-121212-d3-en/
https://www.merckmillipore.com/IN/en/product/1-Bromodecane,MDA_CHEM-8016760250
https://www.benchchem.com/product/b1376995#1-bromodecane-d3-material-safety-data-sheet-msds-information
https://www.benchchem.com/product/b1376995#1-bromodecane-d3-material-safety-data-sheet-msds-information
https://www.benchchem.com/product/b1376995#1-bromodecane-d3-material-safety-data-sheet-msds-information
https://www.benchchem.com/product/b1376995#1-bromodecane-d3-material-safety-data-sheet-msds-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1376995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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